Cas no 2228716-77-4 (2-2-(dimethylamino)pyridin-3-ylbutanedioic acid)

• Product Name: 2-2-(dimethylamino)pyridin-3-ylbutanedioic acid
• CAS No: 2228716-77-4
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 5762243
• PubChem ID: 165980300
• Update Time: 2025-06-15

2-2-(dimethylamino)pyridin-3-ylbutanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(dimethylamino)pyridin-3-yl]butanedioic acid
• EN300-1741753
• 2228716-77-4
• 2-2-(dimethylamino)pyridin-3-ylbutanedioic acid

• Inchi： 1S/C11H14N2O4/c1-13(2)10-7(4-3-5-12-10)8(11(16)17)6-9(14)15/h3-5,8H,6H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： QYLNLSLHRSGCDV-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C1=CC=CN=C1N(C)C)=O

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 90.7Ų

Additional information on 2-2-(dimethylamino)pyridin-3-ylbutanedioic acid

Comprehensive Overview of 2-2-(dimethylamino)pyridin-3-ylbutanedioic acid (CAS No. 2228716-77-4)

2-2-(dimethylamino)pyridin-3-ylbutanedioic acid (CAS No. 2228716-77-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique pyridine and dimethylamino functional groups, plays a pivotal role in the development of novel therapeutic agents and advanced materials. Its molecular structure, which includes a butanedioic acid backbone, offers versatile reactivity, making it a valuable intermediate in organic chemistry.

In recent years, the demand for 2-2-(dimethylamino)pyridin-3-ylbutanedioic acid has surged due to its potential applications in drug discovery. Researchers are particularly interested in its ability to act as a building block for small molecule inhibitors and biologically active compounds. The compound's pyridine moiety is known for its electron-rich nature, which facilitates interactions with various biological targets. This property aligns with the growing trend of targeting protein-protein interactions (PPIs) in drug development, a hot topic in modern pharmacology.

The synthesis of 2-2-(dimethylamino)pyridin-3-ylbutanedioic acid involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to optimize its production. These methods not only improve yield but also reduce environmental impact, addressing the increasing focus on green chemistry and sustainable practices in the chemical industry.

One of the most frequently searched questions related to this compound is its solubility profile and stability under various conditions. Studies indicate that 2-2-(dimethylamino)pyridin-3-ylbutanedioic acid exhibits moderate solubility in polar solvents like water and ethanol, which is crucial for its formulation in pharmaceutical applications. Additionally, its stability at room temperature makes it suitable for long-term storage, a critical factor for industrial-scale use.

The compound's potential in cancer research has also been a focal point for many researchers. Its structural features allow it to interact with kinase enzymes, which are often overexpressed in cancerous cells. This aligns with the broader interest in targeted cancer therapies, a topic that dominates scientific discussions and public health forums. The ability of 2-2-(dimethylamino)pyridin-3-ylbutanedioic acid to serve as a scaffold for kinase inhibitors underscores its relevance in this field.

From a commercial perspective, the global market for 2-2-(dimethylamino)pyridin-3-ylbutanedioic acid is expected to grow steadily, driven by its applications in pharmaceutical intermediates and specialty chemicals. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the demands of academic and industrial clients. The rise of personalized medicine and high-throughput screening has further amplified its importance.

In conclusion, 2-2-(dimethylamino)pyridin-3-ylbutanedioic acid (CAS No. 2228716-77-4) represents a versatile and highly valuable compound in modern chemistry and drug development. Its unique properties, coupled with its broad applicability, make it a subject of ongoing research and commercial interest. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in addressing some of the most pressing challenges in healthcare and materials science.